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Compound of Interest

Compound Name:
Methyl 1-amino-1-

cyclopentanecarboxylate

Cat. No.: B021434 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides an in-depth overview of the chemical properties, synthesis, and

safety information for Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride, a key

building block in medicinal chemistry. All quantitative data is presented in clear, structured

tables, and the experimental protocol for its synthesis is detailed.

Core Chemical Properties
Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride is a white to off-white crystalline

solid. Its core chemical and physical properties are summarized in the table below.
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Property Value Reference

Molecular Formula C7H14ClNO2

Molecular Weight 179.64 g/mol

Melting Point 205-208 °C (decomposes)

Density 1.081 g/cm³

Flash Point 58.7 °C

Refractive Index 1.478

Infrared (IR) Spectrum (KBr) 1740 cm⁻¹ (C=O stretch) [1]

Proton NMR (¹H NMR)

Spectrum (D₂O)

δ 3.95 (s, 3H), 2.83 - 1.66 (m,

8H) ppm
[1]

Polar Surface Area (PSA) 52.3 Å²

Synthesis Protocol
The synthesis of Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride is typically

achieved through the esterification of 1-amino-1-cyclopentanecarboxylic acid using thionyl

chloride in methanol.

Experimental Workflow for Synthesis
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Reactants

Reaction Conditions Work-up and Purification Final Product

1-amino-1-cyclopentanecarboxylic acid

Stirring at 0 °C (Thionyl chloride addition)Thionyl chloride

Methanol

Heating at 75 °C for 2.5 hours Removal of methanol under reduced pressure Trituration with anhydrous ether Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride.

Detailed Methodology
Preparation of Methanolic Thionyl Chloride: In a flask equipped with a stirrer, add 30 ml of

absolute methanol and cool to 0 °C. Over a period of 30 minutes, add 7.9 ml of freshly

distilled thionyl chloride dropwise while maintaining the temperature at 0 °C and stirring.[1]

Reaction with Amino Acid: Once the addition of thionyl chloride is complete, add 12.9 g (0.1

mol) of 1-amino-1-cyclopentanecarboxylic acid in portions over 15 minutes.[1]

Heating: Heat the resulting suspension with stirring, and maintain the temperature at 75 °C

for 2.5 hours after the reaction mixture becomes a clear solution.[1]

Isolation: Remove the methanol under reduced pressure to obtain an off-white crystalline

mass.[1]

Purification: Triturate the crystalline mass with anhydrous ether to yield the final product,

Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride. The reported yield is

approximately 90%.[1]
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Applications in Drug Discovery
Methyl 1-amino-1-cyclopentanecarboxylate can be incorporated into the structure of specific

Cathepsin B inhibitors, potentially enhancing their specificity.[2] Cathepsin B is a lysosomal

cysteine protease that is often overexpressed in various cancers and is implicated in tumor

invasion and metastasis. The development of specific inhibitors for this enzyme is an active

area of research in oncology.

As no specific signaling pathways involving Methyl 1-amino-1-cyclopentanecarboxylate are

detailed in the available literature, a signaling pathway diagram is not included. The compound

serves as a structural motif in the design of enzyme inhibitors.

Safety and Handling
Methyl 1-amino-1-cyclopentanecarboxylate hydrochloride is associated with several

hazards. Adherence to safety protocols is crucial when handling this compound.

Hazard Identification
Skin Irritation: Causes skin irritation (H315).

Eye Irritation: Causes serious eye irritation (H319).

Respiratory Irritation: May cause respiratory irritation (H335).

Precautionary Measures
Handling: Handle in a well-ventilated place. Wear suitable protective clothing, gloves, and

eye/face protection. Avoid the formation of dust and aerosols. Use non-sparking tools and

prevent fire caused by electrostatic discharge.[3]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep

away from foodstuff containers and incompatible materials.[3]

First Aid:

If Swallowed: Get medical help. Rinse mouth.
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If on Skin: Wash with plenty of water. If skin irritation occurs, get medical help. Take off

contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Get medical

help if you feel unwell.

Disposal: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b021434?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021434?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

